Cas no 18085-02-4 (Diacetoxybutene)

Diacetoxybutene Chemical and Physical Properties
Names and Identifiers
-
- But-3-ene-1,2-diyl diacetate
- 3,4-Diacetoxy-1-Butene
- 2-acetyloxybut-3-enyl acetate
- 3-Butene-1,2-diol,1,2-diacetate
- Diacetoxybutene
- 1,2-diacetoxy-3-butene
- 1-Butene-3,4-diol Diacetate
- 1-Butene-3,4-diyl Diacetate
- 3,4-Diacetoxy-but-1-en
- 3,4-diacetoxy-but-1-ene
- 3,4-diacetoxybutene
- 3-Butene-1,2-diol diacetate
- but-1-ene-3,4-diol diacetate
- DAcB
-
- Inchi: InChI=1S/C8H12O4/c1-4-8(12-7(3)10)5-11-6(2)9/h4,8H,1,5H2,2-3H3
- InChI Key: MWWXARALRVYLAE-UHFFFAOYSA-N
- SMILES: C=CC(COC(=O)C)OC(=O)C
Computed Properties
- Exact Mass: 172.07400
- Monoisotopic Mass: 172.073559
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52.6
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not available
- Density: 1.059 g/mL at 25 °C(lit.)
- Boiling Point: 95-96 °C/10 mmHg(lit.)
- Flash Point: 196 °F
- Refractive Index: n20/D 1.43(lit.)
- PSA: 52.60000
- LogP: 0.66720
- Solubility: Not available
Diacetoxybutene Security Information
Diacetoxybutene Customs Data
- HS CODE:2915390090
- Customs Data:
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
Diacetoxybutene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D422425-10mg |
Diacetoxybutene |
18085-02-4 | 10mg |
$58.00 | 2023-05-18 | ||
TRC | D422425-1g |
Diacetoxybutene |
18085-02-4 | 1g |
$ 880.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1024112-250mg |
But-3-ene-1,2-diyl diacetate |
18085-02-4 | 98% | 250mg |
¥150.00 | 2023-11-21 | |
1PlusChem | 1P0022US-1g |
3-Butene-1,2-diol, 1,2-diacetate |
18085-02-4 | ≥95% | 1g |
$56.00 | 2023-12-20 | |
Aaron | AR002334-1g |
3-Butene-1,2-diol, 1,2-diacetate |
18085-02-4 | 98% | 1g |
$35.00 | 2025-02-11 | |
A2B Chem LLC | AA96212-100mg |
3-Butene-1,2-diol, 1,2-diacetate |
18085-02-4 | ≥95% | 100mg |
$37.00 | 2024-04-20 | |
1PlusChem | 1P0022US-10g |
3-Butene-1,2-diol, 1,2-diacetate |
18085-02-4 | ≥95% | 10g |
$292.00 | 2023-12-20 | |
Aaron | AR002334-5g |
3-Butene-1,2-diol, 1,2-diacetate |
18085-02-4 | 98% | 5g |
$139.00 | 2025-02-11 | |
Chemenu | CM537107-5g |
But-3-ene-1,2-diyl diacetate |
18085-02-4 | 98% | 5g |
$113 | 2023-02-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1024112-5g |
But-3-ene-1,2-diyl diacetate |
18085-02-4 | 98% | 5g |
¥1287.00 | 2023-11-21 |
Diacetoxybutene Related Literature
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Jianguo Liu,Changjin Ou,Weiqing Han,Faheem,Jinyou Shen,Huiping Bi,Xiuyun Sun,Jiansheng Li,Lianjun Wang RSC Adv. 2015 5 57444
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Martine Mondon,Soo Hur,Grishma Vadlamani,Prerana Rodrigues,Polina Tsybina,Antonio Oliver,Brian L. Mark,David J. Vocadlo,Yves Blériot Chem. Commun. 2013 49 10983
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André Strauss,Brandon Reyneke,Monique Waso,Thando Ndlovu,Casparus J. Brink,Sehaam Khan,Wesaal Khan Environ. Sci.: Water Res. Technol. 2019 5 91
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4. Geometry and molecular parameters of 3,4-bis(dimethylamino)-3-cyclobutene-1,2-dione and its isomer bis(dimethylamino)squaraine. Combined study by IR spectroscopy, XRD and ab initio MO calculationsBruno Lunelli,Pietro Roversi,Emanuele Ortoleva,Riccardo Destro J. Chem. Soc. Faraday Trans. 1996 92 3611
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J. Bouquet,D. T. King,G. Vadlamani,G. R. Benzie,B. Iorga,D. Ide,I. Adachi,A. Kato,D. J. Vocadlo,B. L. Mark,Y. Blériot,J. Désiré Org. Biomol. Chem. 2017 15 4609
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